Reactive Black 1
Overview
Description
Reactive Black 1 is a dark brown powder used for printing and dyeing cotton, hemp, polyamide fiber, and viscose fabric . It has a solubility of 70 g/L at 50 ℃ .
Synthesis Analysis
Reactive Black 1 is synthesized through a series of reactions. The process involves diazotization of 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid, coupling with 7-Amino-4-hydroxynaphthalene-2-sulfonic acid, condensation with 2,4,6-Trichloro-1,3,5-triazine, and subsequent ammoniation to form a metal complex .
Molecular Structure Analysis
The molecular structure of Reactive Black 1 involves a single azo group and metal complexes. The metal in the complex is a mixture of cobalt and chromium .
Chemical Reactions Analysis
Reactive Black 1 undergoes color changes when reacted with different substances. It turns blue in strong sulfuric acid and purple upon dilution . It also changes color in rare hydrochloric acid and sodium hydroxide solutions .
Physical And Chemical Properties Analysis
Reactive Black 1 is a dark brown powder with a solubility of 70 g/L at 50 ℃ . It changes color in response to different chemical environments .
Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
12236-77-0 |
|---|---|
Product Name |
Reactive Black 1 |
Molecular Formula |
N4W2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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